Cas no 96564-89-5 (1H-Pyrazole-3-sulfonamide, 4-bromo-1-methyl-)
4-Bromo-1-methyl-1H-pyrazole-3-sulfonamide is a heterocyclic sulfonamide derivative with potential applications in pharmaceutical and agrochemical research. Its pyrazole core, substituted with a bromine atom at the 4-position and a methyl group at the 1-position, enhances reactivity for further functionalization. The sulfonamide moiety contributes to its versatility as an intermediate in medicinal chemistry, particularly in the development of enzyme inhibitors or bioactive molecules. This compound exhibits stability under standard handling conditions, making it suitable for synthetic modifications. Its well-defined structure and purity ensure reproducibility in research applications. The presence of both electron-withdrawing and electron-donating groups allows for tailored reactivity in cross-coupling or nucleophilic substitution reactions.
96564-89-5 structure
Product Name:1H-Pyrazole-3-sulfonamide, 4-bromo-1-methyl-
CAS No:96564-89-5
MF:C4H6BrN3O2S
MW:240.07833814621
CID:4360591
PubChem ID:13474468
Update Time:2025-10-29
1H-Pyrazole-3-sulfonamide, 4-bromo-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-sulfonamide, 4-bromo-1-methyl-
- EN300-6774830
- CS-0458409
- 4-bromo-1-methyl-1H-pyrazole-3-sulfonamide
- 96564-89-5
-
- Inchi： 1S/C4H6BrN3O2S/c1-8-2-3(5)4(7-8)11(6,9)10/h2H,1H3,(H2,6,9,10)
- InChI Key： UUDXRSQDORWWAA-UHFFFAOYSA-N
- SMILES： N1(C)C=C(Br)C(S(N)(=O)=O)=N1
Computed Properties
- Exact Mass: 238.93641Da
- Monoisotopic Mass: 238.93641Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 86.4Ų
1H-Pyrazole-3-sulfonamide, 4-bromo-1-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6774830-0.05g |
4-bromo-1-methyl-1H-pyrazole-3-sulfonamide |
96564-89-5 | 0.05g |
$732.0 | 2023-05-25 | ||
| Enamine | EN300-6774830-0.1g |
4-bromo-1-methyl-1H-pyrazole-3-sulfonamide |
96564-89-5 | 0.1g |
$767.0 | 2023-05-25 | ||
| Enamine | EN300-6774830-0.25g |
4-bromo-1-methyl-1H-pyrazole-3-sulfonamide |
96564-89-5 | 0.25g |
$801.0 | 2023-05-25 | ||
| Enamine | EN300-6774830-0.5g |
4-bromo-1-methyl-1H-pyrazole-3-sulfonamide |
96564-89-5 | 0.5g |
$836.0 | 2023-05-25 | ||
| Enamine | EN300-6774830-1.0g |
4-bromo-1-methyl-1H-pyrazole-3-sulfonamide |
96564-89-5 | 1g |
$871.0 | 2023-05-25 | ||
| Enamine | EN300-6774830-2.5g |
4-bromo-1-methyl-1H-pyrazole-3-sulfonamide |
96564-89-5 | 2.5g |
$1707.0 | 2023-05-25 | ||
| Enamine | EN300-6774830-5.0g |
4-bromo-1-methyl-1H-pyrazole-3-sulfonamide |
96564-89-5 | 5g |
$2525.0 | 2023-05-25 | ||
| Enamine | EN300-6774830-10.0g |
4-bromo-1-methyl-1H-pyrazole-3-sulfonamide |
96564-89-5 | 10g |
$3746.0 | 2023-05-25 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529076-50mg |
4-Bromo-1-methyl-1H-pyrazole-3-sulfonamide |
96564-89-5 | 98% | 50mg |
￥17128.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529076-100mg |
4-Bromo-1-methyl-1H-pyrazole-3-sulfonamide |
96564-89-5 | 98% | 100mg |
￥19322.00 | 2024-04-23 |
1H-Pyrazole-3-sulfonamide, 4-bromo-1-methyl- Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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